2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide
Overview
Description
2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide, also known as AFA, is a chemical compound that has been the subject of scientific research in recent years. AFA belongs to a class of compounds known as hydrazinecarbothioamides, which have been shown to possess a range of biological activities.
Mechanism of Action
The mechanism of action of 2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of histone deacetylases, enzymes that are involved in gene expression. This compound has also been shown to inhibit the activity of protein kinases, enzymes that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to reduce inflammation and oxidative stress in cells. In diabetes research, this compound has been shown to reduce blood glucose levels by increasing insulin sensitivity and reducing insulin resistance. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid, a protein that is associated with the disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have anti-inflammatory effects and can reduce blood glucose levels in diabetic mice. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to some normal cells, and further research is needed to determine its safety in humans.
Future Directions
There are several future directions for research on 2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide. One direction is to investigate its potential use in combination with other drugs for the treatment of cancer, diabetes, and Alzheimer's disease. Another direction is to study the mechanism of action of this compound in more detail to better understand its biological effects. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
2-(1-adamantylacetyl)-N-(2-fluorophenyl)hydrazinecarbothioamide has been studied for its potential use in treating various diseases such as cancer, diabetes, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory effects and can reduce blood glucose levels in diabetic mice. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid, a protein that is associated with the disease.
properties
IUPAC Name |
1-[[2-(1-adamantyl)acetyl]amino]-3-(2-fluorophenyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN3OS/c20-15-3-1-2-4-16(15)21-18(25)23-22-17(24)11-19-8-12-5-13(9-19)7-14(6-12)10-19/h1-4,12-14H,5-11H2,(H,22,24)(H2,21,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPQGFHKBIKAJCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NNC(=S)NC4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.